Cas no 832114-00-8 (3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole)

• Product Name: 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• CAS No: 832114-00-8
• MF: C₁₁H₁₈BNO₃
• MW: 223.076523303986
• MDL: MFCD05863910
• CID: 68893
• PubChem ID: 2758656
• Update Time: 2025-06-08

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)isoxazole
• 3,5-Dimethylisoxazole-4-boronic acid pinacol ester
• 3,5-DIMETHYISOXAZOLE-4-BORONIC ACID, PINACOL ESTER
• 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• 3,5-DiMethylisoxazole-4-boronic acid
• 3,5-Dimethyl-4-isoxazoleboronic Acid Pinacol Ester
• (3,5-Dimethyl-4-isoxazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole (ACI)
• (3,5-Dimethylisoxazol-4-yl)boronic acid pinacol ester
• 2-(3,5-Dimethylisoxazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD05863910
• Inchi： 1S/C11H18BNO3/c1-7-9(8(2)14-13-7)12-15-10(3,4)11(5,6)16-12/h1-6H3
• InChI Key： CVLHETBAROWASE-UHFFFAOYSA-N
• SMILES： N1=C(C)C(B2OC(C)(C)C(C)(C)O2)=C(C)O1

Computed Properties

• Exact Mass: 223.13800
• Monoisotopic Mass: 223.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.05
• Melting Point: 95-99 °C (lit.)
• Boiling Point: 324.7°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.467
• PSA: 44.49000
• LogP: 1.59060

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole

Introduction to 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole (CAS No. 832114-00-8) and Its Emerging Applications in Chemical Biology

The compound 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole, identified by its CAS number 832114-00-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic compound features a unique boronic ester moiety that has garnered significant attention in recent years due to its potential applications in synthetic chemistry and drug development. The structural framework of this molecule, characterized by a tetramethyl-1,3,2-dioxaborolan-2-yl substituent attached to a 1,2-oxazole core, offers intriguing opportunities for further functionalization and exploration.

In the realm of modern chemical biology, boronic esters have emerged as pivotal tools for the development of novel therapeutic agents. The reactivity of boronic acid derivatives is well-documented in various biological processes, including glycosylation and proteolysis. The introduction of a tetramethyl group into the boronic ester moiety enhances the stability and bioavailability of the compound while maintaining its reactivity. This modification is particularly valuable in pharmaceutical applications where metabolic stability is a critical factor.

Recent advancements in medicinal chemistry have highlighted the utility of 1,2-oxazole derivatives as scaffolds for drug discovery. The oxazole ring, known for its ability to mimic biological functionalities such as those found in amino acids and nucleic acids, provides a versatile platform for designing small-molecule inhibitors and probes. The combination of these two structural elements—tetramethyl-1,3,2-dioxaborolan-2-yl and 1,2-oxazole—in 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole creates a molecule with distinct chemical properties that are well-suited for further investigation.

One of the most compelling aspects of this compound is its potential role in cross-coupling reactions. Boronic esters are widely used in Suzuki-Miyaura coupling reactions, which are fundamental to constructing complex organic molecules. The presence of the tetramethyl group enhances the electrophilicity of the boron center while reducing unwanted side reactions. This makes 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborlan-2-yl)-1,2-oxazole an attractive candidate for synthesizing more intricate molecular architectures.

The pharmaceutical industry has been particularly interested in leveraging boronic acid derivatives for their ability to modulate biological pathways. For instance, drugs like pegaptanib and belimumab utilize boron-containing structures to achieve therapeutic effects. The structural motif of 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborlan-2-yl)-1,2-oxazole shares similarities with these compounds but introduces additional functional groups that could enhance its pharmacological profile. This opens up avenues for developing novel treatments targeting various diseases.

From a synthetic chemistry perspective, 3,5-dimethyl-,4-(tetramethyl-, , 1,, 3,, 2-,dioxaborolan-, 2-, yl)-,- 1,, 2-, oxazole provides a versatile intermediate for constructing more complex molecules. The oxazole ring can serve as a core structure for further derivatization through nucleophilic substitution or metal-catalyzed reactions. Additionally, tetramethyl-substitution enhances stability against hydrolysis, making it an ideal candidate for long-term storage and transport.

Recent studies have also explored the use of boronic acid derivatives in materials science and nanotechnology. The ability to functionalize surfaces with these compounds has led to innovative applications in coatings and adhesives. While these applications are outside the scope of pharmaceuticals, they underscore the broad utility of boron-containing molecules in industrial settings.

The development of new synthetic methodologies has further expanded the potential applications of compounds like 3,5-, dimethyl-,4-(tetramethyl-, , , 1,, , , 3,, , , 2-,dioxaborlan-, , , -yl)-,- , -oxazole. Advances in transition-metal catalysis have enabled more efficient cross-coupling reactions, allowing chemists to construct complex molecular frameworks with greater precision. These advancements are particularly relevant in drug discovery, where scaffold hopping and library synthesis are essential strategies for identifying lead compounds.

In conclusion, 3,5-, dimethyl-,4-(tetramethyl-, , -dioxaborlan-, -yl)-,- -oxazole (CAS No.,832114–00–8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for further exploration in synthetic chemistry, pharmaceutical development, and materials science. As research continues to uncover new methodologies for functionalizing boronic acid derivatives, this molecule is poised to play a crucial role in shaping the future of chemical biology.